Cas no 138668-74-3 (carboxyphosphoenolpyruvic acid)

• Product Name: carboxyphosphoenolpyruvic acid
• CAS No: 138668-74-3
• MF: C₄H₅O₈P
• MW: 212.051462888718
• CID: 902339
• Update Time: 2026-04-29

carboxyphosphoenolpyruvic acid Chemical and Physical Properties

Names and Identifiers

• carboxyphosphoenolpyruvic acid
• (E)-2-phosphonooxybut-2-enedioic acid
• ((1-Carboxyethenyl)oxy)hydroxyphosphinecarboxylic acid oxide
• (2E)-2-(phosphonooxy)but-2-enedioic acid
• CPEPA
• Trisodium carboxyphosphoenolpyruvate

Computed Properties

• Exact Mass: 211.97215
• Monoisotopic Mass: 211.972204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Density: 2.063
• Boiling Point: 551.3°C at 760 mmHg
• Flash Point: 287.2°C
• Refractive Index: 1.603
• PSA: 141.36
• LogP: -0.85120